Cas no 21486-28-2 (3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile)
21486-28-2 structure
Product Name:3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
CAS No:21486-28-2
MF:C11H6Cl2N2O
MW:253.084140300751
MDL:MFCD00052552
CID:252232
PubChem ID:2781695
Update Time:2025-04-19
3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarbonitrile,3-(2,6-dichlorophenyl)-5-methyl-
- 3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile
- 3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOLE-4-CARBONITRILE
- 3-(2,6-dichloro-phenyl)-5-methyl-isoxazole-4-carbonitrile
- 3-(2,6-Dichlorphenyl)-4-cyan-5-methyl-isoxazol
- 4-Cyano-3-(2,6-dichlorophenyl)-5-methylisoxazole
- 4-Cyano-3-(2,6-dichlorphenyl)-5-methylisoxazol
- AC1MD0MV
- CTK4E6913
- HMS558H04
- Maybridge1_005966
- 1C-138
- CS-0336439
- 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
- MFCD00052552
- DTXSID30381834
- AKOS005081987
- FT-0613518
- 21486-28-2
- 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
-
- MDL： MFCD00052552
- Inchi： 1S/C11H6Cl2N2O/c1-6-7(5-14)11(15-16-6)10-8(12)3-2-4-9(10)13/h2-4H,1H3
- InChI Key： BGAZAVHIYJQMRP-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C(C#N)=C(C)ON=1)Cl
Computed Properties
- Exact Mass: 251.98588
- Monoisotopic Mass: 251.9857182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 393°Cat760mmHg
- Flash Point: 191.5°C
- Refractive Index: 1.615
- PSA: 49.82
3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D176535-25mg |
3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile |
21486-28-2 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D176535-50mg |
3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile |
21486-28-2 | 50mg |
$ 380.00 | 2022-06-05 | ||
| abcr | AB242534-500 mg |
3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonitrile; . |
21486-28-2 | 500 mg |
€678.60 | 2023-07-20 | ||
| abcr | AB242534-1 g |
3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonitrile; . |
21486-28-2 | 1 g |
€1,312.80 | 2023-07-20 | ||
| Chemenu | CM514749-1g |
3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonitrile |
21486-28-2 | 97% | 1g |
$600 | 2023-01-07 | |
| abcr | AB242534-500mg |
3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonitrile; . |
21486-28-2 | 500mg |
€678.60 | 2025-04-20 | ||
| abcr | AB242534-1g |
3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonitrile; . |
21486-28-2 | 1g |
€1312.80 | 2025-04-20 | ||
| A2B Chem LLC | AF46439-1mg |
3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonitrile |
21486-28-2 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AF46439-5mg |
3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonitrile |
21486-28-2 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AF46439-10mg |
3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carbonitrile |
21486-28-2 | >90% | 10mg |
$240.00 | 2024-04-20 |
3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:21486-28-2)3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
Order Number:A1142681
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:55
Price ($):551.0
Email:sales@amadischem.com
3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21486-28-2)3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
Purity:99%
Quantity:1g
Price ($):551.0